![molecular formula C12H14F3O4P B3042873 Diethyl [4-(trifluoromethyl)benzoyl]phosphonate CAS No. 680215-36-5](/img/structure/B3042873.png)
Diethyl [4-(trifluoromethyl)benzoyl]phosphonate
Overview
Description
Diethyl [4-(trifluoromethyl)benzoyl]phosphonate is a chemical compound with the molecular formula C12H14F3O4P . It is a type of phosphonic acid diester .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzoyl group attached to a phosphonate ester group . The benzoyl group contains a trifluoromethyl substituent, which is a carbon atom bonded to three fluorine atoms .Physical And Chemical Properties Analysis
This compound is a liquid at 20 degrees Celsius . It has a specific gravity of 1.23 at 20/20 degrees Celsius . The compound should be stored under inert gas and is sensitive to moisture .Mechanism of Action
Target of Action
The primary target of Diethyl [4-(trifluoromethyl)benzoyl]phosphonate is Parathion hydrolase , an enzyme found in organisms like Brevundimonas diminuta and Flavobacterium sp . This enzyme plays a crucial role in the hydrolysis of organophosphorus compounds.
Mode of Action
This compound interacts with its target, Parathion hydrolase, by serving as a substrate for the enzyme . It catalyzes the hydrolysis of the insecticide paraoxon at a rate approaching the diffusion limit . This suggests that the compound has evolved to optimally utilize this synthetic substrate.
Pharmacokinetics
The compound is known to be a small molecule , which typically have good bioavailability due to their ability to cross biological membranes.
Result of Action
Its ability to serve as a substrate for parathion hydrolase suggests that it may play a role in the detoxification of organophosphorus compounds .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound is sensitive to moisture , suggesting that it should be stored under dry conditions to maintain its stability and efficacy
Advantages and Limitations for Lab Experiments
Diethyl [4-(trifluoromethyl)benzoyl]phosphonate has several advantages for lab experiments. This compound is stable under various reaction conditions and can be easily handled and stored. This compound is also a versatile building block for the synthesis of various organic molecules. However, this compound has some limitations for lab experiments. This compound can be toxic and should be handled with care. This compound can also be expensive, which can limit its use in some experiments.
Future Directions
There are several future directions for the use of Diethyl [4-(trifluoromethyl)benzoyl]phosphonate in scientific research. This compound can be used as a building block for the synthesis of new pharmaceuticals and agrochemicals. This compound can also be used in the synthesis of new materials with unique properties. This compound can also be used in the development of new inhibitors for acetylcholinesterase and butyrylcholinesterase. Finally, this compound can be used in the development of new antitumor agents with improved efficacy and reduced toxicity.
Conclusion:
In conclusion, this compound is a versatile compound that has been widely used in various scientific research applications. This compound is a useful building block for the synthesis of various organic molecules and has several biochemical and physiological effects. This compound has several advantages for lab experiments but also has some limitations. Finally, there are several future directions for the use of this compound in scientific research.
Scientific Research Applications
Diethyl [4-(trifluoromethyl)benzoyl]phosphonate has been widely used in various scientific research applications due to its unique chemical properties. This compound can be used as a building block for the synthesis of various organic molecules such as pharmaceuticals, agrochemicals, and materials.
properties
IUPAC Name |
diethoxyphosphoryl-[4-(trifluoromethyl)phenyl]methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14F3O4P/c1-3-18-20(17,19-4-2)11(16)9-5-7-10(8-6-9)12(13,14)15/h5-8H,3-4H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZTRLHUDTSZWIP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOP(=O)(C(=O)C1=CC=C(C=C1)C(F)(F)F)OCC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14F3O4P | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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